Cas no 90586-92-8 ( )
structure
Product Name:
CAS No:90586-92-8
MF:C4H5ClN2
MW:116.548899412155
CID:994963
PubChem ID:316061
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 3-chloro-5-methyl-
- 3-methyl-5-chloropyrazole
- PB14164
- 5-chloro-3-methyl-1H-pyrazole
- SCHEMBL183222
- 90586-92-8
- 5-Chloro-3-methylpyrazole
- W-205845
- FT-0658339
- AKOS004123544
- 3-Chloro-5-methylpyrazole
- BB 0237298
- AC-907/25004293
- MFCD00233972
- MFCD00463581
- NSC-243512
- SCHEMBL12778661
- 3-chloro-5-Chloro-3-methyl-1H-pyrazole5-methyl-1H-pyrazole;3-Chloro-5-methylpyrazole
- NSC243512
- 15953-45-4
- 2KAQ9PG8NV
- AC-29466
- HUKMIFHEPZRLMM-UHFFFAOYSA-N
- DS-15894
- PYRAZOLE, 3(OR 5)-CHLORO-5(OR 3)-METHYL-
- DTXSID40871251
- SY035853
- AKOS006272765
- AM20080428
- A810038
- CS-0050525
- 3-chloro-5-methyl-1H-pyrazole
- DB-017451
- STK038616
-
-
- Inchi: 1S/C4H5ClN2/c1-3-2-4(5)7-6-3/h2H,1H3,(H,6,7)
- InChI Key: HUKMIFHEPZRLMM-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)NN=1
Computed Properties
- Exact Mass: 116.0141259g/mol
- Monoisotopic Mass: 116.0141259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 66.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 28.7Ų
Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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